Cas no 914913-88-5 (Palomid 529)

Palomid 529 structure

Product Name:Palomid 529

CAS No:914913-88-5

MF:C₂₄H₂₂O₆

MW:406.427887439728

MDL:MFCD18633224

CID:822503

PubChem ID:11998575

Update Time:2025-07-13

Palomid 529 Chemical and Physical Properties

Names and Identifiers

- Palomid 529
- Palomid 529 (P529)
- 8-(1-Hydroxyethyl)-2-methoxy-3-((4-methoxybenzyl)oxy)-6H-benzo[c]chromen-6-one
- 8-(1-hydroxyethyl)-2-methoxy-3-[(4-methoxyphenyl)methoxy]benzo[c]chromen-6-one
- P529
- P-529
- Palomid 529,P529
- Palomid-529
- 8-(1-Hydroxyethyl)-2-methoxy-3-[(4-methoxyphenyl)methoxy]-6H-dibenzo[b,d]pyran-6-one
- SG 00529
- Palomid529
- AK160239
- 8-(1-hydroxyethyl)-2-methoxy-3-(4-methoxybenzyloxy)-6H-benzo[c]chromen-6-one
- 6H-Dibenzo(b,d)pyran-6-one, 8-(1-hydroxyethyl)-2-methoxy-3-((4-methoxyphenyl)methoxy)-
- 6H-Dibenzo[b,d]pyran-6-one, 8-(1-hydroxyethyl)-2-methoxy-3
- 8-(1-Hydroxyethyl)-2-methoxy-3-[(4-methoxyphenyl)methoxy]-6H-dibenzo[b,d]pyran-6-one (ACI)
- 8-(1-hydroxyethyl)-2-methoxy-3-(4-methoxybenzyloxy)-benzo[c]chromen-6-one
- DFN 529
- P 529
- RES 529
- CHEMBL2141712
- CS-0258
- AC-31523
- DB12812
- HMS3673G05
- BCP02474
- EX-A254
- AKOS024463339
- J-519339
- BRD-A50998626-001-02-1
- 8-(1-Hydroxyethyl)-2-methoxy-3-[(4-methoxybenzyl)oxy]-6H-benzo[c]chromen-6-one
- HMS3655L14
- NSC-801008
- 914913-88-5
- BCP9001049
- AS-16573
- 3-(4-methoxybenzyloxy)-8-(1-hydroxyethyl)-2-methoxy-6H-benzo[c]chromen-6-one
- MFCD18633224
- Palomid 529 (P529)?
- 8-(1-hydroxyethyl)-2-methoxy-3-((4-methoxyphenyl)methoxy)-6h-dibenzo(b,d)pyran-6-one
- XV9409EWG4
- NSC775306
- NCGC00263125-10
- NCGC00263125-01
- SDCCGSBI-0654446.P001
- CCG-268719
- Q27294013
- SW219676-1
- SMR004702956
- NSC801008
- RES-529
- UNII-XV9409EWG4
- SCHEMBL290034
- Palomid 529 (P-529, SG00-529)
- 8-(1-Hydroxy-ethyl)-2-methoxy-3-(4-methoxy-benzyloxy)-benzo(c)chromen-6-one
- GLXC-03197
- SG00529
- SG-00529
- 8-(1-hydroxy-ethyl)-2-methoxy-3-(4-methoxy-benzyloxy)-benzo[c]chromen-6-one
- BCPP000131
- SB16564
- 8-(1-hydroxyethyl)-2-methoxy-3-((4-methoxyphenyl)methoxy)-6H-benzo(c)chromen-6-one
- DTXSID601026005
- 8-(1-HYDROXYETHYL)-2-METHOXY-3-[(4-METHOXYPHENYL)METHOXY]-6H-BENZO[C]CHROMEN-6-ONE
- s2238
- NSC-775306
- MLS006011187
- HY-14581
- MDL： MFCD18633224
- Inchi： 1S/C24H22O6/c1-14(25)16-6-9-18-19-11-22(28-3)23(12-21(19)30-24(26)20(18)10-16)29-13-15-4-7-17(27-2)8-5-15/h4-12,14,25H,13H2,1-3H3
- InChI Key： YEAHTLOYHVWAKW-UHFFFAOYSA-N
- SMILES： O=C1C2C(=CC=C(C(C)O)C=2)C2C(=CC(=C(C=2)OC)OCC2C=CC(OC)=CC=2)O1

Computed Properties

Exact Mass: 406.14200
Monoisotopic Mass: 406.14163842g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 30
Rotatable Bond Count: 6
Complexity: 574
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 74.2
XLogP3: 4

Experimental Properties

Density: 1.280
Solubility: DMSO: soluble10mg/mL, clear
PSA: 78.13000
LogP: 4.59570

Palomid 529 Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301
Warning Statement： P301+P310
Hazardous Material transportation number：UN 2811 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 22
RTECS：HP8756500
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：Ⅲ
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Palomid 529 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DC7223-100 mg	Palomid 529 (P529)	914913-88-5		100mg	$550.0	2022-02-28
DC Chemicals	DC7223-250 mg	Palomid 529 (P529)	914913-88-5		250mg	$1000.0	2022-02-28
DC Chemicals	DC7223-1 g	Palomid 529 (P529)	914913-88-5		1g	$1900.0	2022-02-28
BAI LING WEI Technology Co., Ltd.	1761872-10MG	Palomid 529, 98%, a novel potent inhibitor of both the mTORC1 and mTORC2	914913-88-5	98%	10MG	￥ 1189	2022-04-26
MedChemExpress	HY-14581-10mM*1mLinDMSO	Palomid 529	914913-88-5	99.47%	10mM*1mLinDMSO	￥660	2023-07-26
MedChemExpress	HY-14581-5mg	Palomid 529	914913-88-5	99.37%	5mg	￥500	2025-04-15
MedChemExpress	HY-14581-10mg	Palomid 529	914913-88-5	99.37%	10mg	￥800	2025-04-15
MedChemExpress	HY-14581-50mg	Palomid 529	914913-88-5	99.37%	50mg	￥2500	2025-04-15
MedChemExpress	HY-14581-100mg	Palomid 529	914913-88-5	99.37%	100mg	￥3750	2025-04-15
TRC	P165000-5mg	Palomid 529	914913-88-5		5mg	$81.00	2023-05-17

Palomid 529 Production Method

Production Method 1

2746-25-0

2242430-83-5

914913-88-5

Reaction Conditions

1.1 Reagents: Methyl triflate Solvents: Toluene ; 2 h, 100 °C; 100 °C → rt
1.2 Reagents: Sodium Solvents: Methanol ; 30 min, 80 °C; 80 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 30 min, pH 1, rt
1.4 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 12 h, 80 °C
2.1 Reagents: Sodium borohydride Solvents: Methanol , Dichloromethane ; 20 min, 0 °C; 0 °C → rt; 2 h, rt

Reference

: Experimental and Theoretical Studies on Ru(II)-Catalyzed Oxidative C-H/C-H Coupling of Phenols with Aromatic Amides Using Air as Oxidant: Scope, Synthetic Applications, and Mechanistic Insights

Zhang, Luoqiang; et al, ACS Catalysis, 2018, 8(9), 8324-8335

Production Method 2

2746-25-0

524713-48-2

914913-88-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 12 h, 80 °C
2.1 Reagents: Sodium borohydride Solvents: Methanol , Dichloromethane ; 20 min, 0 °C; 0 °C → rt; 2 h, rt

Reference

: Experimental and Theoretical Studies on Ru(II)-Catalyzed Oxidative C-H/C-H Coupling of Phenols with Aromatic Amides Using Air as Oxidant: Scope, Synthetic Applications, and Mechanistic Insights

Zhang, Luoqiang; et al, ACS Catalysis, 2018, 8(9), 8324-8335

Production Method 3

2242430-83-5

914913-88-5

Reaction Conditions

1.1 Reagents: Methyl triflate Solvents: Toluene ; 2 h, 100 °C; 100 °C → rt
1.2 Reagents: Sodium Solvents: Methanol ; 30 min, 80 °C; 80 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 30 min, pH 1, rt
2.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 12 h, 80 °C
3.1 Reagents: Sodium borohydride Solvents: Methanol , Dichloromethane ; 20 min, 0 °C; 0 °C → rt; 2 h, rt

Reference

: Experimental and Theoretical Studies on Ru(II)-Catalyzed Oxidative C-H/C-H Coupling of Phenols with Aromatic Amides Using Air as Oxidant: Scope, Synthetic Applications, and Mechanistic Insights

Zhang, Luoqiang; et al, ACS Catalysis, 2018, 8(9), 8324-8335

Production Method 4

914913-86-3

914913-88-5

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Methanol , Dichloromethane ; 20 min, 0 °C; 0 °C → rt; 2 h, rt

Reference

: Experimental and Theoretical Studies on Ru(II)-Catalyzed Oxidative C-H/C-H Coupling of Phenols with Aromatic Amides Using Air as Oxidant: Scope, Synthetic Applications, and Mechanistic Insights

Zhang, Luoqiang; et al, ACS Catalysis, 2018, 8(9), 8324-8335

Production Method 5

105-13-5

2242430-82-4

914913-88-5

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: 3,4,7,8-Tetramethyl-1,10-phenanthroline , Cuprous iodide Solvents: Toluene ; 24 h, 110 °C
2.1 Reagents: Methyl triflate Solvents: Toluene ; 2 h, 100 °C; 100 °C → rt
2.2 Reagents: Sodium Solvents: Methanol ; 30 min, 80 °C; 80 °C → rt
2.3 Reagents: Hydrochloric acid Solvents: Water ; 30 min, pH 1, rt
2.4 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 12 h, 80 °C
3.1 Reagents: Sodium borohydride Solvents: Methanol , Dichloromethane ; 20 min, 0 °C; 0 °C → rt; 2 h, rt

Reference

: Experimental and Theoretical Studies on Ru(II)-Catalyzed Oxidative C-H/C-H Coupling of Phenols with Aromatic Amides Using Air as Oxidant: Scope, Synthetic Applications, and Mechanistic Insights

Zhang, Luoqiang; et al, ACS Catalysis, 2018, 8(9), 8324-8335

Production Method 6

2150631-37-9

2242430-97-1

914913-88-5

Reaction Conditions

1.1 Reagents: Cupric acetate , Oxygen Catalysts: Acetic acid , Zinc triflate , Ruthenium(2+), tris(acetonitrile)[(1,2,3,4,5,6-η)-1-methyl-4-(1-methylethyl)benz… Solvents: Toluene ; 15 h, 140 °C
2.1 Reagents: Cesium carbonate Catalysts: 3,4,7,8-Tetramethyl-1,10-phenanthroline , Cuprous iodide Solvents: Toluene ; 24 h, 110 °C
3.1 Reagents: Methyl triflate Solvents: Toluene ; 2 h, 100 °C; 100 °C → rt
3.2 Reagents: Sodium Solvents: Methanol ; 30 min, 80 °C; 80 °C → rt
3.3 Reagents: Hydrochloric acid Solvents: Water ; 30 min, pH 1, rt
3.4 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 12 h, 80 °C
4.1 Reagents: Sodium borohydride Solvents: Methanol , Dichloromethane ; 20 min, 0 °C; 0 °C → rt; 2 h, rt

Reference

: Experimental and Theoretical Studies on Ru(II)-Catalyzed Oxidative C-H/C-H Coupling of Phenols with Aromatic Amides Using Air as Oxidant: Scope, Synthetic Applications, and Mechanistic Insights

Zhang, Luoqiang; et al, ACS Catalysis, 2018, 8(9), 8324-8335

Production Method 7

78646-39-6

914913-88-5

Reaction Conditions

1.1 Reagents: Acetic acid , p-Toluenesulfonic acid , N-Iodosuccinimide Solvents: Dichloromethane ; 12 h, rt
2.1 Reagents: Cupric acetate , Oxygen Catalysts: Acetic acid , Zinc triflate , Ruthenium(2+), tris(acetonitrile)[(1,2,3,4,5,6-η)-1-methyl-4-(1-methylethyl)benz… Solvents: Toluene ; 15 h, 140 °C
3.1 Reagents: Cesium carbonate Catalysts: 3,4,7,8-Tetramethyl-1,10-phenanthroline , Cuprous iodide Solvents: Toluene ; 24 h, 110 °C
4.1 Reagents: Methyl triflate Solvents: Toluene ; 2 h, 100 °C; 100 °C → rt
4.2 Reagents: Sodium Solvents: Methanol ; 30 min, 80 °C; 80 °C → rt
4.3 Reagents: Hydrochloric acid Solvents: Water ; 30 min, pH 1, rt
4.4 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 12 h, 80 °C
5.1 Reagents: Sodium borohydride Solvents: Methanol , Dichloromethane ; 20 min, 0 °C; 0 °C → rt; 2 h, rt

Reference

: Experimental and Theoretical Studies on Ru(II)-Catalyzed Oxidative C-H/C-H Coupling of Phenols with Aromatic Amides Using Air as Oxidant: Scope, Synthetic Applications, and Mechanistic Insights

Zhang, Luoqiang; et al, ACS Catalysis, 2018, 8(9), 8324-8335

Production Method 8

150-76-5

109-04-6

914913-88-5

Reaction Conditions

1.1 Reagents: Picolinic acid , Tripotassium phosphate Catalysts: Cuprous iodide Solvents: Dimethyl sulfoxide ; 24 h, 90 °C
2.1 Reagents: Acetic acid , p-Toluenesulfonic acid , N-Iodosuccinimide Solvents: Dichloromethane ; 12 h, rt
3.1 Reagents: Cupric acetate , Oxygen Catalysts: Acetic acid , Zinc triflate , Ruthenium(2+), tris(acetonitrile)[(1,2,3,4,5,6-η)-1-methyl-4-(1-methylethyl)benz… Solvents: Toluene ; 15 h, 140 °C
4.1 Reagents: Cesium carbonate Catalysts: 3,4,7,8-Tetramethyl-1,10-phenanthroline , Cuprous iodide Solvents: Toluene ; 24 h, 110 °C
5.1 Reagents: Methyl triflate Solvents: Toluene ; 2 h, 100 °C; 100 °C → rt
5.2 Reagents: Sodium Solvents: Methanol ; 30 min, 80 °C; 80 °C → rt
5.3 Reagents: Hydrochloric acid Solvents: Water ; 30 min, pH 1, rt
5.4 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 12 h, 80 °C
6.1 Reagents: Sodium borohydride Solvents: Methanol , Dichloromethane ; 20 min, 0 °C; 0 °C → rt; 2 h, rt

Reference

: Experimental and Theoretical Studies on Ru(II)-Catalyzed Oxidative C-H/C-H Coupling of Phenols with Aromatic Amides Using Air as Oxidant: Scope, Synthetic Applications, and Mechanistic Insights

Zhang, Luoqiang; et al, ACS Catalysis, 2018, 8(9), 8324-8335

Palomid 529 Raw materials

Palomid 529 Preparation Products

Palomid 529 (914913-88-5)

Palomid 529 Related Literature

1. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Additional information on Palomid 529

Palomid 529: A Comprehensive Overview of CAS No. 914913-88-5

Palomid 529, identified by the Chemical Abstracts Service Number (CAS No.) 914913-88-5, is a compound that has garnered significant attention in the field of chemical and biomedical research. This introduction aims to provide a detailed and professional overview of this compound, its applications, and the latest research findings that underscore its importance.

The compound Palomid 529 belongs to a class of molecules that have shown promise in various preclinical and clinical studies. Its unique chemical structure and biological properties make it a subject of intense interest among researchers working in drug discovery and development. The molecular formula and structural characteristics of Palomid 529 contribute to its distinctive pharmacological profile, which has been explored in multiple therapeutic contexts.

In recent years, the study of Palomid 529 has been particularly noteworthy due to its potential role in modulating cellular processes. Research indicates that this compound interacts with specific targets within cells, influencing pathways that are critical for health and disease. One of the most compelling areas of investigation has been its effects on protein synthesis and ribosome function, which are fundamental processes in cellular biology.

The biological activity of Palomid 529 has been studied extensively in vitro and in vivo. Preclinical studies have demonstrated its ability to inhibit certain enzymes and receptors, leading to potential therapeutic benefits in conditions such as cancer, inflammation, and neurodegenerative diseases. These findings have prompted further investigation into its mechanisms of action and potential clinical applications.

One of the most significant recent developments in the research on Palomid 529 is its role in cancer therapy. Studies have shown that this compound can selectively target cancer cells while sparing healthy cells, making it a promising candidate for developing novel anticancer drugs. The ability of Palomid 529 to disrupt tumor growth and survival mechanisms has been observed in various cancer models, suggesting its broad applicability.

In addition to its oncological potential, Palomid 529 has also been explored for its anti-inflammatory properties. Chronic inflammation is a key factor in many diseases, including cardiovascular disorders and autoimmune conditions. Research indicates that Palomid 529 can modulate inflammatory pathways, potentially leading to new treatments for these conditions. The compound's ability to reduce inflammation without causing significant side effects makes it an attractive option for therapeutic intervention.

The development of Palomid 529 as a therapeutic agent has also benefited from advances in synthetic chemistry. The ability to produce this compound with high purity and yield has been crucial for both preclinical and clinical studies. Researchers have developed innovative synthetic routes that enhance the efficiency of manufacturing processes, ensuring that sufficient quantities of Palomid 529 are available for further investigation.

The pharmacokinetic properties of Palomid 529, including its absorption, distribution, metabolism, and excretion (ADME), have been carefully studied to optimize its delivery and efficacy. These studies have provided valuable insights into how the compound behaves within the body, which is essential for designing effective dosing regimens and minimizing potential side effects.

Ethical considerations have also been a part of the research process involving Palomid 529. Ensuring the safety and well-being of participants in clinical trials is paramount, and researchers have implemented rigorous protocols to monitor for any adverse effects. This commitment to ethical standards has been crucial in building trust among patients and healthcare providers.

The future prospects for Palomid 529 are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential for translating laboratory findings into viable treatments for patients worldwide. The continued exploration of this compound holds great potential for advancing medical science.

In conclusion, Palomid 529, with its CAS No. 914913-88-5, represents a significant advancement in chemical and biomedical research. Its unique properties and promising applications make it a cornerstone in the development of new therapies for various diseases. As research progresses, the full potential of this compound is expected to be realized, offering hope for improved health outcomes globally.

914913-88-5 (Palomid 529) Related Products

Recommended suppliers

Jiangsu Kolod Food Ingredients Co.,ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd

Hangzhou Cedareal Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

烟台朗裕新材料科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Shanghai Joy Biotech Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk